Cas no 1745-16-0 (Benzene, 3-penten-1-yl-)

Benzene, 3-penten-1-yl- structure
Benzene, 3-penten-1-yl- structure
Product Name:Benzene, 3-penten-1-yl-
CAS No:1745-16-0
MF:C11H14
MW:146.228863239288
CID:118035
PubChem ID:5368248
Update Time:2025-04-18

Benzene, 3-penten-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 3-penten-1-yl-
    • 1-phenyl-3-pentene
    • 1-phenyl-4-pentanone
    • 2-Pentanone, 5-phenyl-
    • 5-PHENYL-2-PENTANONE
    • 5-phenylpent-2-ene
    • 5-Phenyl-pentan-2-on
    • 5-phenyl-pentan-2-one
    • AC1L28IC
    • EINECS 218-794-4
    • Methyl 3-phenylpropyl ketone
    • NSC167086
    • pent-3-enylbenzene
    • Pent-3-enyl-benzol
    • PubChem23541
    • SureCN110777
    • 5-PHENYL-2-PENTENE
    • 1745-16-0
    • [(E)-pent-3-enyl]benzene
    • 16091-23-9
    • Benzene, 3-pentenyl-, (E)-
    • 2-Pentene, 5-phenyl-, (E)-
    • 3-Pentenylbenzene
    • (E)-3-pentenylbenzene
    • GLXIHKLBZUKOLW-NSCUHMNNSA-N
    • AKOS006272668
    • Benzene, 3-pentenyl-
    • DTXSID60881231
    • (E)-pent-3-enylbenzene
    • [(E)-3-Pentenyl]benzene
    • (3E)-3-Penten-1-ylbenzene
    • PENT-3-EN-1-YLBENZENE
    • Inchi: 1S/C11H14/c1-2-3-5-8-11-9-6-4-7-10-11/h2-4,6-7,9-10H,5,8H2,1H3/b3-2+
    • InChI Key: GLXIHKLBZUKOLW-NSCUHMNNSA-N
    • SMILES: C(C1C=CC=CC=1)C/C=C/C

Computed Properties

  • Exact Mass: 146.10962
  • Monoisotopic Mass: 146.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8884
  • Melting Point: -37°C (estimate)
  • Boiling Point: 200.87°C (estimate)
  • Refractive Index: 1.5089
  • PSA: 0
  • LogP: 3.49990

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